CRT0063465

PGK1 Ligand Binding Affinity Surface Plasmon Resonance

Research requiring dissection of the PGK1/DJ-1/shelterin axis demands a specific chemical probe. CRT0063465 is the gold-standard dual ligand for this pathway, uniquely bridging glycolytic metabolism and oxidative stress sensing. - **Mechanism:** Binds PGK1 (Kd 24 µM) and DJ-1; induces conformational shift; modulates shelterin complex composition. - **Validated Application:** Blocks hypoglycemia-induced telomere shortening; alters TRF2 interactions. - **Structural Resource:** 1.9 Å co-crystal with PGK1 (PDB: 5NP8) available for SAR studies. - **Supply:** Standard research quantities ready for immediate dispatch.

Molecular Formula C17H16BrN3O2
Molecular Weight 374.2 g/mol
Cat. No. B15577960
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product NameCRT0063465
Molecular FormulaC17H16BrN3O2
Molecular Weight374.2 g/mol
Structural Identifiers
InChIInChI=1S/C17H16BrN3O2/c1-10-14(7-8-17(22)23)11(2)21-16(19-10)9-15(20-21)12-3-5-13(18)6-4-12/h3-6,9H,7-8H2,1-2H3,(H,22,23)
InChIKeySJELVUFWTXHLTJ-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

CRT0063465: Dual PGK1/DJ1 Ligand Profile


CRT0063465 is a pyrazolopyrimidine compound that functions as a ligand for human phosphoglycerate kinase 1 (PGK1) and the stress sensor protein DJ-1 (PARK7) [1]. It binds to the nucleotide-binding site of PGK1 with a dissociation constant (Kd) of 24 μM [2] and has been identified from screens focused on cell immortality .

Target Pathway PGK1/DJ1 shelterin regulation and metabolic stress–telomere axis
Compound Type Dual-ligand chemical probe with defined PGK1 binding affinity
Application Context Telomere length studies and cellular stress-response models

Why CRT0063465 Cannot Be Substituted


CRT0063465 is mechanistically distinct from other PGK1-targeting compounds or telomere-focused agents. While many PGK1 inhibitors aim to suppress glycolytic flux for anti-cancer effects [1], CRT0063465 uniquely modulates the shelterin complex and blocks hypoglycemia-induced telomere shortening independently of telomerase [2]. This functional divergence stems from its ability to simultaneously engage both PGK1 and DJ-1, promoting a specific protein-protein interaction that influences telomere biology . Therefore, substituting CRT0063465 with another PGK1 inhibitor or a telomerase inhibitor would not replicate its unique cellular protective and telomere-length regulatory effects.

Terazosin activates PGK1 but does not bind DJ1 or modulate shelterin, altering pathway output.
Shelterin or telomerase inhibitors bypass the PGK1/DJ1 metabolic-stress axis, limiting mechanism replication.
Other classes do not replicate CRT0063465’s blockade of stress-induced telomere shortening.

CRT0063465 Evidence vs Closest Analogs


Dual PGK1/DJ1 Binding Compared to Terazosin

CRT0063465 binds directly to human PGK1 with a dissociation constant (Kd) of 24 μM as determined by surface plasmon resonance (SPR) [1]. This is in contrast to a vehicle control or compounds without this scaffold, which show no specific binding to PGK1 under identical assay conditions .

Dual PGK1/DJ1 Binding
Reported
Kd 24 µM for PGK1; binds oxidized DJ1. Terazosin: PGK1 activator, no DJ1 binding.
Supports PGK1/DJ1 pathway engagement studies
Affinity determined by SPR; cross-study comparison
PGK1 Ligand Binding Affinity Surface Plasmon Resonance

Co-Crystal Structure of PGK1 Binding

In TCT116 cells subjected to hypoglycemic stress, treatment with CRT0063465 at 10 nM and 100 nM for up to 84 days resulted in a significant blockade of telomere shortening compared to untreated hypoglycemic cells [1]. This effect was not observed with other known PGK1 inhibitors, which typically do not impact telomere length regulation .

Co-Crystal Structure
Head-to-head
1.9 Å resolution co-crystal with PGK1 (PDB: 5NP8); bromophenyl group in hydrophobic tunnel. Terazosin lacks public co-crystal.
Enables structure-based analog design
Telomere Shortening Hypoglycemia Long-term Treatment

Blocking Hypoglycemic Telomere Shortening

Treatment of unstressed HCT116 cells with 10 nM CRT0063465 for one week led to a detectable alteration in the composition of the shelterin complex, specifically recruiting TPP1, TIN2, and exonuclease Apollo to TRF2 [1]. This is in contrast to telomerase inhibitors like BIBR 1532, which act via enzymatic inhibition of telomerase rather than remodeling the shelterin complex .

Telomere Shortening Blockade
Data to verify
10 nM and 100 nM blocked hypoglycemia-induced telomere attrition in HCT116 cells (84 days).
Indicates metabolic stress–telomere link
Model-specific; class-level inference
Shelterin Complex TRF2 Interaction Proteomics

Cytoprotection Against Genotoxic and Iron Stress

In A2780 ovarian cancer cells, treatment with 100 nM CRT0063465 for up to 100 hours provided partial protection against bleomycin-induced cytotoxicity [1]. In contrast, other PGK1 inhibitors, such as NG 52, have not been reported to offer protection against bleomycin, as their primary effect is metabolic inhibition rather than cytoprotection [2].

Cytoprotection Assay
Data to verify
100 nM reduced cytotoxicity from bleomycin and desferroxamine in A2780 cells.
Suggests stress-resistance pathway activation
Single cell line; mechanism not fully elucidated
Cytoprotection Bleomycin DNA Damage

Structure-Activity Relationship (SAR): CRT0063465's Carboxylate Group is Essential for Activity, Outperforming Ester Analogs

Within the pyrazolopyrimidine series, the C4-carboxylate moiety of CRT0063465 was found to be optimal for activity, whereas the corresponding ester analog (CRT0063459) showed reduced efficacy [1]. This was determined through comparative screening in cell-based assays of telomere signaling, confirming that the free acid group is critical for the compound's biological effects [2].

Structure-Activity Relationship Carboxylate Moiety Analog Comparison

CRT0063465 Research Application Scenarios


Telomere Biology: PGK1/DJ1/Shelterin Axis

CRT0063465 is the tool of choice for investigating the link between hypoglycemic stress and telomere shortening. Its ability to block telomere erosion in a long-term (84-day) assay [1] makes it uniquely suited for experiments modeling the effects of chronic metabolic stress on genomic stability, where other PGK1 inhibitors or telomerase modulators would not provide the same functional readout.

SAR and Medicinal Chemistry

Researchers investigating the assembly and regulation of the shelterin complex can utilize CRT0063465 to induce specific protein recruitment (e.g., TPP1, TIN2, Apollo) to TRF2 . This provides a chemical biology approach to study shelterin remodeling that is orthogonal to genetic manipulation or telomerase inhibition.

Stress Resilience and Cytoprotection Modeling

CRT0063465 serves as a valuable positive control or investigational agent in assays designed to screen for cytoprotective compounds against bleomycin or desferroxamine . Its partial protective effect at nanomolar concentrations [2] offers a baseline for comparison with novel chemoprotective agents.

Differentiation from PGK1 Activators

Due to its dual binding to PGK1 and DJ-1, CRT0063465 can be used as a chemical probe to explore the functional consequences of the PGK1/DJ-1 protein complex. Its well-characterized binding mode (Kd = 24 μM) and available co-crystal structure (PDB: 5NP8) [3] enable structure-guided studies of this interaction.

Application
Selection Property
Validation Focus
Telomere pathway studies (PGK1/DJ1/Shelterin)
Dual PGK1/DJ1 binding profile
Shelterin complex modulation and telomere length endpoints
Chemical probe SAR and lead optimization
Defined co-crystal structure
Target engagement and binding mode interpretation
Cellular stress response models
Stress-resistance pathway activation
Cell viability and DNA damage response endpoints
PGK1 modulation mechanism studies
PGK1 conformational modulation vs activation
Comparison of PGK1 activity and shelterin signaling outcomes

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

35 linked technical documents
Explore Hub


Quote Request

Request a Quote for CRT0063465

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity COA / SDS
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Contact Technical Support Sending...

We use your information only to respond to your request. If you need technical guidance before placing an inquiry, you can also contact our support team.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.